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molecular formula C11H7N B7769090 1-Naphthonitrile CAS No. 25551-35-3

1-Naphthonitrile

Cat. No. B7769090
CAS RN: 25551-35-3
M. Wt: 153.18 g/mol
InChI Key: YJMNOKOLADGBKA-UHFFFAOYSA-N
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Patent
US06888032B2

Procedure details

A Schlenk tube was charged with NaCN (95 mg, 1.94 mmol), CuI (31 mg, 0.16 mmol, 10 mol %), and KI (54 mg, 0.33 mmol, 20 mol %), briefly evacuated and backfilled with argon three times. Anhydrous toluene (1.2 mL), N,N′-dimethylethylenediamine (175 μL, 1.64 mmol), and 1-bromonaphthalene (225 μL, 1.62 mmol) were added under argon. The Schlenk tube was sealed with a Teflon valve and the reaction mixture was stirred at 130° C. for 24 h. The resulting suspension was allowed to reach room temperature, diluted with 30% aqueous ammonia (2 mL) and extracted with ethyl acetate (4×2 mL). The combined organic phases were dried over MgSO4, concentrated, and the residue was purified by flash chromatography on silica gel (hexane/ethyl acetate 20:1) to provide the desired product as a pale yellow solid (234 mg, 94% yield). Mp 35-36° C. (lit. 37° C., See Blum, J.; Oppenheimer, E.; Bergmann, E. J. Am. Chem. Soc. 1967, 89, 2338). 1H NMR (400 MHz, CDCl3, J values are reported in Hz, lit. See Abraham, R. J.; Reid, M. Magn. Reson. Chem. 2000, 38, 570): δ 8.27 (d, J=8.4, 1H), 8.11 (d, J=8.3, 1H), 7.96 (d, J=8.1, 1H), 7.94 (dd, J=7.2, J=1.1, 1H), 7.73 (ddd, J=8.3, J=6.9, J=1.34, 1H), 7.65 (ddd, J=8.3, J=7.1, J=1.2, 1H), 7.55 (dd, J=8.3, J=7.1, 1H); 13C NMR (100 MHz, CDCl3): 133.7, 133.2, 133.1, 132.8, 129.1, 129.0, 128.0, 125.6, 125.4, 118.3, 110.6; IR (neat, cm−1): 2222, 1604, 1513, 1376, 855, 802, 772, 684, 451. Anal. Calcd. for C11H7N: C, 86.25; H, 4.61; N, 9.14. Found: C, 86.04; H, 4.61; N, 9.05.
Name
NaCN
Quantity
95 mg
Type
reactant
Reaction Step One
Name
CuI
Quantity
31 mg
Type
catalyst
Reaction Step One
Name
toluene
Quantity
1.2 mL
Type
reactant
Reaction Step Two
Name
N,N′-dimethylethylenediamine
Quantity
175 μL
Type
reactant
Reaction Step Two
Name
1-bromonaphthalene
Quantity
225 μL
Type
reactant
Reaction Step Two
Name
ammonia
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
desired product
Yield
94%

Identifiers

REACTION_CXSMILES
[C-]#N.[Na+].C1(C)C=CC=CC=1.C[NH:12][CH2:13][CH2:14]NC.Br[C:18]1[C:27]2[C:22](=[CH:23][CH:24]=[CH:25]C=2)[CH:21]=[CH:20][CH:19]=1>N.[Cu]I>[C:14]1([C:13]#[N:12])[C:27]2[C:22](=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH:23]=[CH:24][CH:25]=1 |f:0.1|

Inputs

Step One
Name
NaCN
Quantity
95 mg
Type
reactant
Smiles
[C-]#N.[Na+]
Name
CuI
Quantity
31 mg
Type
catalyst
Smiles
[Cu]I
Step Two
Name
toluene
Quantity
1.2 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
N,N′-dimethylethylenediamine
Quantity
175 μL
Type
reactant
Smiles
CNCCNC
Name
1-bromonaphthalene
Quantity
225 μL
Type
reactant
Smiles
BrC1=CC=CC2=CC=CC=C12
Step Three
Name
ammonia
Quantity
2 mL
Type
solvent
Smiles
N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 130° C. for 24 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
briefly evacuated
CUSTOM
Type
CUSTOM
Details
The Schlenk tube was sealed with a Teflon valve
CUSTOM
Type
CUSTOM
Details
to reach room temperature
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (4×2 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by flash chromatography on silica gel (hexane/ethyl acetate 20:1)

Outcomes

Product
Details
Reaction Time
 24 h
Name
desired product
Type
product
Smiles
C1(=CC=CC2=CC=CC=C12)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 234 mg
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 94.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06888032B2

Procedure details

A Schlenk tube was charged with NaCN (95 mg, 1.94 mmol), CuI (31 mg, 0.16 mmol, 10 mol %), and KI (54 mg, 0.33 mmol, 20 mol %), briefly evacuated and backfilled with argon three times. Anhydrous toluene (1.2 mL), N,N′-dimethylethylenediamine (175 μL, 1.64 mmol), and 1-bromonaphthalene (225 μL, 1.62 mmol) were added under argon. The Schlenk tube was sealed with a Teflon valve and the reaction mixture was stirred at 130° C. for 24 h. The resulting suspension was allowed to reach room temperature, diluted with 30% aqueous ammonia (2 mL) and extracted with ethyl acetate (4×2 mL). The combined organic phases were dried over MgSO4, concentrated, and the residue was purified by flash chromatography on silica gel (hexane/ethyl acetate 20:1) to provide the desired product as a pale yellow solid (234 mg, 94% yield). Mp 35-36° C. (lit. 37° C., See Blum, J.; Oppenheimer, E.; Bergmann, E. J. Am. Chem. Soc. 1967, 89, 2338). 1H NMR (400 MHz, CDCl3, J values are reported in Hz, lit. See Abraham, R. J.; Reid, M. Magn. Reson. Chem. 2000, 38, 570): δ 8.27 (d, J=8.4, 1H), 8.11 (d, J=8.3, 1H), 7.96 (d, J=8.1, 1H), 7.94 (dd, J=7.2, J=1.1, 1H), 7.73 (ddd, J=8.3, J=6.9, J=1.34, 1H), 7.65 (ddd, J=8.3, J=7.1, J=1.2, 1H), 7.55 (dd, J=8.3, J=7.1, 1H); 13C NMR (100 MHz, CDCl3): 133.7, 133.2, 133.1, 132.8, 129.1, 129.0, 128.0, 125.6, 125.4, 118.3, 110.6; IR (neat, cm−1): 2222, 1604, 1513, 1376, 855, 802, 772, 684, 451. Anal. Calcd. for C11H7N: C, 86.25; H, 4.61; N, 9.14. Found: C, 86.04; H, 4.61; N, 9.05.
Name
NaCN
Quantity
95 mg
Type
reactant
Reaction Step One
Name
CuI
Quantity
31 mg
Type
catalyst
Reaction Step One
Name
toluene
Quantity
1.2 mL
Type
reactant
Reaction Step Two
Name
N,N′-dimethylethylenediamine
Quantity
175 μL
Type
reactant
Reaction Step Two
Name
1-bromonaphthalene
Quantity
225 μL
Type
reactant
Reaction Step Two
Name
ammonia
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
desired product
Yield
94%

Identifiers

REACTION_CXSMILES
[C-]#N.[Na+].C1(C)C=CC=CC=1.C[NH:12][CH2:13][CH2:14]NC.Br[C:18]1[C:27]2[C:22](=[CH:23][CH:24]=[CH:25]C=2)[CH:21]=[CH:20][CH:19]=1>N.[Cu]I>[C:14]1([C:13]#[N:12])[C:27]2[C:22](=[CH:21][CH:20]=[CH:19][CH:18]=2)[CH:23]=[CH:24][CH:25]=1 |f:0.1|

Inputs

Step One
Name
NaCN
Quantity
95 mg
Type
reactant
Smiles
[C-]#N.[Na+]
Name
CuI
Quantity
31 mg
Type
catalyst
Smiles
[Cu]I
Step Two
Name
toluene
Quantity
1.2 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
N,N′-dimethylethylenediamine
Quantity
175 μL
Type
reactant
Smiles
CNCCNC
Name
1-bromonaphthalene
Quantity
225 μL
Type
reactant
Smiles
BrC1=CC=CC2=CC=CC=C12
Step Three
Name
ammonia
Quantity
2 mL
Type
solvent
Smiles
N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 130° C. for 24 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
briefly evacuated
CUSTOM
Type
CUSTOM
Details
The Schlenk tube was sealed with a Teflon valve
CUSTOM
Type
CUSTOM
Details
to reach room temperature
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (4×2 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by flash chromatography on silica gel (hexane/ethyl acetate 20:1)

Outcomes

Product
Details
Reaction Time
 24 h
Name
desired product
Type
product
Smiles
C1(=CC=CC2=CC=CC=C12)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 234 mg
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 94.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.